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Compound of Interest

Compound Name: N-Methylformamide-d5

Cat. No.: B12062043

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, reactivity,
and handling of N-Methylformamide-d5 (NMF-d5). NMF-d5 is the deuterated analog of N-
Methylformamide (NMF), an organic compound used as a specialized solvent and a reagent in
various organic syntheses.[1] The substitution of hydrogen atoms with deuterium makes NMF-
d5 a valuable tool in mechanistic studies, metabolic fate investigations, and as a solvent for
nuclear magnetic resonance (NMR) spectroscopy.

Chemical and Physical Properties

N-Methylformamide-d5 is a colorless liquid at room temperature.[2] Its physical and chemical
properties are summarized below. The data presented is a compilation from various suppliers
and predictive models.
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Property Value Source(s)

) N-(methyl-d3)formamide-N,1-
Chemical Name " [3]

N-Methylformamide-d5, N-
Synonyms [2]
HE ZZ0t0|=-D5

CAS Number 863653-47-8 [2]
Molecular Formula C2DsNO [3]
Linear Formula DCONDCDs [4]
Molecular Weight 64.10 g/mol [2]
Appearance Colorless Liquid [2][5]
Isotopic Purity >98 atom % D

Density (Predicted) 0.9+£0.1g/cm3 [2]
Boiling Point (Predicted) 182.5 + 9.0 °C at 760 mmHg [2]
Flash Point (Predicted) 81.5+3.7°C [2]
Solubility Miscible with water. [1]

Spectroscopic and Structural Information

Structural identifiers are crucial for database searches and compound registration.

Identifier Type Value Source(s)

[2HIN(C([2H])=0)C([2H])([2H])
[2H]

SMILES

1S/C2H5NO/c1-3-2-
InChl _ 3]
4/h2H,1H3,(H,3,4)/i1D3,2D/hD

ATHHXGZTWNVVOU-
INChl Key

OMGDYAOASA-N
PubChem Substance ID 329760819

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lgcstandards.com/TN/en/N-Methylformamide-d5/p/TRC-N305382?queryID=eb741bda1f258c3fd71d55111e16044b
https://www.guidechem.com/dictionary/en/863653-47-8.html
https://www.guidechem.com/dictionary/en/863653-47-8.html
https://www.lgcstandards.com/TN/en/N-Methylformamide-d5/p/TRC-N305382?queryID=eb741bda1f258c3fd71d55111e16044b
https://www.sigmaaldrich.com/JP/ja/product/aldrich/683450
https://www.guidechem.com/dictionary/en/863653-47-8.html
https://www.guidechem.com/dictionary/en/863653-47-8.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03908~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2017:15:17~~N-Methylformamide~~
https://www.guidechem.com/dictionary/en/863653-47-8.html
https://www.guidechem.com/dictionary/en/863653-47-8.html
https://www.guidechem.com/dictionary/en/863653-47-8.html
https://en.wikipedia.org/wiki/N-Methylformamide
https://www.lgcstandards.com/TN/en/N-Methylformamide-d5/p/TRC-N305382?queryID=eb741bda1f258c3fd71d55111e16044b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reactivity and Stability

Stability: N-Methylformamide is stable at room temperature in closed containers under normal
storage and handling conditions.[6] It is important to avoid excess heat.[6]

Incompatibilities: NMF-d5, similar to its non-deuterated counterpart, is incompatible with strong
oxidizing agents, acids, bases, and acid chlorides.[6][7] Contact with these substances should
be avoided to prevent vigorous reactions.

Hazardous Decomposition: When heated to decomposition, NMF can emit toxic fumes,
including oxides of nitrogen (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).[6][8]

Synthesis and Applications

N-Methylformamide is an important raw material in organic synthesis, notably for producing
certain pesticides and pharmaceuticals.[9][10] The deuterated form, NMF-d5, is particularly
useful as a non-protic solvent for NMR analysis and for isotopic labeling studies to trace
reaction mechanisms or metabolic pathways.

General Synthesis Workflow

The synthesis of NMF typically involves the reaction of methylamine with a formate ester, such
as methyl formate.[1] For the deuterated analog, deuterated starting materials would be used.
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Reactants
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Sample Preparation

Compound of Interest N-Methylformamide-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to N-Methylformamide-d5: Chemical
Properties and Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062043#n-methylformamide-d5-chemical-
properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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